N1-ethyl-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-ethyl-N'-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide
• InChI: InChI=1S/C14H18N6O3/c1-4-9-7-11(21)18-14(16-9)20-10(6-8(3)19-20)17-13(23)12(22)15-5-2/h6-7H,4-5H2,1-3H3,(H,15,22)(H,17,23)(H,16,18,21)
• InChI Key: TUWCCCRAAHYVNF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC
• Molecular Formula: C14H18N6O3
• Molecular Weight: 318.33 g/mol

Description

N1-ethyl-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C14H18N6O3 and its molecular weight is 318.337. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Pyrazole derivatives, including those structurally related to N1-ethyl-N2-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide, have been extensively synthesized and characterized due to their potential in various biological applications. The synthesis involves the reaction of hydroxymethyl pyrazole derivatives with primary amines, yielding compounds with significant structural diversity. These compounds are characterized using a range of techniques, including FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. Theoretical calculations on the physical and chemical properties of these compounds support their experimental data, providing insights into their potential biological activity against cancer and microbes (Titi et al., 2020).

Biological Activity and Potential Applications

The synthesized pyrazole derivatives exhibit a broad spectrum of biological activities, including antitumor, antifungal, and antibacterial properties. The structure-activity relationship (SAR) analysis reveals that specific geometric parameters and the presence of functional groups play a crucial role in their biological efficacy. These findings suggest that pyrazole derivatives, by virtue of their structural features, hold promise in the development of new therapeutic agents targeting various diseases. Their potential applications extend to the treatment of breast cancer and microbial infections, highlighting their versatility in scientific research applications (Titi et al., 2020).